Methyl 2-chloro-4-(1H-1,2,4-triazol-1-yl)-benzenecarboxylate
Overview
Description
“Methyl 2-chloro-4-(1H-1,2,4-triazol-1-yl)-benzenecarboxylate” is a compound that belongs to the class of 1,2,4-triazoles . Triazoles are nitrogen-containing five-membered heterocycles and have been shown to exhibit a broad range of biological activities .
Molecular Structure Analysis
1,2,4-Triazole derivatives, such as “Methyl 2-chloro-4-(1H-1,2,4-triazol-1-yl)-benzenecarboxylate”, are stable compounds with the molecular formula C2H3N3 . They are part of a larger class of compounds known as azoles, which are nitrogen-containing five-membered heterocycles .Chemical Reactions Analysis
While specific chemical reactions involving “Methyl 2-chloro-4-(1H-1,2,4-triazol-1-yl)-benzenecarboxylate” are not detailed in the literature, 1,2,4-triazoles are known to participate in a variety of chemical reactions .Scientific Research Applications
Pharmaceutical Research
Triazole compounds, such as Methyl 2-chloro-4-(1H-1,2,4-triazol-1-yl)benzoate , are known for their therapeutic potential. They have been used in the development of drugs like Letrozole and Anastrozole, which are FDA-approved for treating breast cancer in postmenopausal women .
Drug Discovery
The triazole ring is a prominent feature in drug discovery due to its utility in creating compounds with significant biological activity. It has been involved in the synthesis of potent antiproliferative agents against various cancer cell lines .
Organic Synthesis
In organic synthesis, triazole derivatives serve as versatile intermediates. They can be used to build complex molecular structures that are valuable in medicinal chemistry and other fields of chemical research .
Polymer Chemistry
Triazoles have applications in polymer chemistry where they contribute to the design of polymers with specific properties, such as thermal stability or unique mechanical characteristics .
Supramolecular Chemistry
Due to their ability to engage in hydrogen bonding, triazoles are useful in supramolecular chemistry for constructing complex molecular assemblies .
Bioconjugation
In bioconjugation, triazoles can be used to link biomolecules together. This is particularly useful in the development of targeted drug delivery systems .
Fluorescent Imaging
Triazole derivatives are sometimes used in fluorescent imaging techniques due to their fluorescent properties, which can be helpful in biological research and diagnostics .
Materials Science
The structural motif of triazoles is also explored in materials science for creating new materials with desirable electronic or optical properties .
Future Directions
The development of new antifungal agents is essential, and 1,2,4-triazoles have shown potential in this area . Future research could focus on the synthesis and development of new 1,2,4-triazole derivatives, including “Methyl 2-chloro-4-(1H-1,2,4-triazol-1-yl)-benzenecarboxylate”, to explore their potential as antifungal agents .
Mechanism of Action
Target of Action
Compounds containing the 1,2,4-triazole moiety, such as methyl 2-chloro-4-(1h-1,2,4-triazol-1-yl)benzoate, have been reported to exhibit a broad range of biological activities .
Mode of Action
It is known that 1,2,4-triazole derivatives can interact with various biological targets, leading to a variety of effects .
Biochemical Pathways
1,2,4-triazole derivatives are known to influence a variety of biological activities .
Result of Action
1,2,4-triazole derivatives have been reported to exhibit a variety of biological activities .
properties
IUPAC Name |
methyl 2-chloro-4-(1,2,4-triazol-1-yl)benzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8ClN3O2/c1-16-10(15)8-3-2-7(4-9(8)11)14-6-12-5-13-14/h2-6H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LWJWMJWSQGGXPO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=C(C=C1)N2C=NC=N2)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8ClN3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801231943 |
Source
|
| Record name | Methyl 2-chloro-4-(1H-1,2,4-triazol-1-yl)benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801231943 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
237.64 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-chloro-4-(1H-1,2,4-triazol-1-yl)benzoate | |
CAS RN |
220141-20-8 |
Source
|
| Record name | Methyl 2-chloro-4-(1H-1,2,4-triazol-1-yl)benzoate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=220141-20-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Methyl 2-chloro-4-(1H-1,2,4-triazol-1-yl)benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801231943 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Methyl 2-chloro-4-(1H-1,2,4-triazol-1-yl)benzenecarboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
amine](/img/structure/B1370043.png)
